Cas no 16887-76-6 (Benzoic acid, 2-bromo-,ion(1-))

Benzoic acid, 2-bromo-,ion(1-) structure
16887-76-6 structure
Product Name:Benzoic acid, 2-bromo-,ion(1-)
CAS No:16887-76-6
MF:C7H4BrO2
MW:200.009461402893
CID:168445
PubChem ID:177792
Update Time:2025-04-19

Benzoic acid, 2-bromo-,ion(1-) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-bromo-,ion(1-)
    • 2-bromobenzoate
    • Benzoicacid, o-bromo-, ion(1-) (8CI)
    • o-Bromobenzoate
    • o-Bromobenzoate anion
    • o-Bromobenzoate ion
    • o-Bromobenzoic acid ion(1-)
    • DTXSID40168613
    • Benzoic acid, 2-bromo-, ion(1-)
    • 16887-76-6
    • 2-bromanylbenzoate
    • A842825
    • Inchi: 1S/C7H5BrO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)/p-1
    • InChI Key: XRXMNWGCKISMOH-UHFFFAOYSA-M
    • SMILES: BrC1C=CC=CC=1C(=O)[O-]

Computed Properties

  • Exact Mass: 198.93942
  • Monoisotopic Mass: 198.939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • Boiling Point: 296.4°Cat760mmHg
  • Flash Point: 133.1°C
  • PSA: 40.13
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